Cas no 1807269-51-7 (Methyl 5-chloromethyl-2-cyano-4-mercaptobenzoate)

Methyl 5-chloromethyl-2-cyano-4-mercaptobenzoate is a versatile intermediate in organic synthesis, particularly valued for its reactive functional groups, including the chloromethyl, cyano, and mercapto moieties. These groups enable diverse transformations, such as nucleophilic substitutions, cyclizations, and further derivatizations, making it useful in pharmaceutical and agrochemical research. The presence of both electron-withdrawing (cyano) and electron-donating (mercapto) substituents enhances its reactivity in heterocyclic synthesis. Its stability under controlled conditions ensures reliable handling in synthetic workflows. This compound is particularly relevant in the development of bioactive molecules, where selective modifications of its structure can yield targeted derivatives with potential applications in medicinal chemistry.
Methyl 5-chloromethyl-2-cyano-4-mercaptobenzoate structure
1807269-51-7 structure
Product Name:Methyl 5-chloromethyl-2-cyano-4-mercaptobenzoate
CAS No:1807269-51-7
MF:C10H8ClNO2S
MW:241.694020271301
CID:4953567
Update Time:2025-05-25

Methyl 5-chloromethyl-2-cyano-4-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-chloromethyl-2-cyano-4-mercaptobenzoate
    • Inchi: 1S/C10H8ClNO2S/c1-14-10(13)8-2-6(4-11)9(15)3-7(8)5-12/h2-3,15H,4H2,1H3
    • InChI Key: XKXYJYQPKKURKC-UHFFFAOYSA-N
    • SMILES: ClCC1C(=CC(C#N)=C(C(=O)OC)C=1)S

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 288
  • XLogP3: 2
  • Topological Polar Surface Area: 51.1

Methyl 5-chloromethyl-2-cyano-4-mercaptobenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015010573-250mg
Methyl 5-chloromethyl-2-cyano-4-mercaptobenzoate
1807269-51-7 97%
250mg
504.00 USD 2021-06-21
Alichem
A015010573-500mg
Methyl 5-chloromethyl-2-cyano-4-mercaptobenzoate
1807269-51-7 97%
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823.15 USD 2021-06-21
Alichem
A015010573-1g
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1,534.70 USD 2021-06-21

Additional information on Methyl 5-chloromethyl-2-cyano-4-mercaptobenzoate

Methyl 5-chloromethyl-2-cyano-4-mercaptobenzoate (CAS No. 1807269-51-7): A Comprehensive Overview

Methyl 5-chloromethyl-2-cyano-4-mercaptobenzoate (CAS No. 1807269-51-7) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, exhibits a range of potential applications in drug development, material science, and biochemical studies. The presence of both chloromethyl and cyano functional groups, along with the mercaptobenzoate moiety, makes it a versatile intermediate in synthetic chemistry.

The chemical structure of Methyl 5-chloromethyl-2-cyano-4-mercaptobenzoate consists of a benzoic acid backbone modified with various substituents. The 5-chloromethyl group introduces a reactive site for nucleophilic substitution reactions, while the 2-cyano group contributes to the compound's electronic properties and reactivity. The 4-mercaptobenzoate part provides a sulfur-rich environment, which is particularly useful in coordination chemistry and as a precursor for thiol-based derivatives.

In recent years, Methyl 5-chloromethyl-2-cyano-4-mercaptobenzoate has been explored in various research areas. One notable application is in the synthesis of bioactive molecules. The compound serves as a key intermediate in the preparation of heterocyclic compounds, which are widely used in pharmaceuticals due to their biological activity. For instance, researchers have utilized this compound to develop novel inhibitors targeting specific enzymatic pathways involved in diseases such as cancer and inflammation.

The role of Methyl 5-chloromethyl-2-cyano-4-mercaptobenzoate in material science is also noteworthy. Its ability to form stable complexes with metals has made it valuable in the development of catalysts and coordination polymers. These materials have potential applications in industrial processes, including the synthesis of fine chemicals and the purification of environmental pollutants.

The pharmacological properties of Methyl 5-chloromethyl-2-cyano-4-mercaptobenzoate have been extensively studied. Preliminary experiments suggest that it may exhibit antimicrobial and anti-inflammatory effects. The compound's interaction with biological targets such as proteins and enzymes has been investigated using computational methods and spectroscopic techniques. These studies have provided insights into its mechanism of action and potential therapeutic applications.

The synthesis of Methyl 5-chloromethyl-2-cyano-4-mercaptobenzoate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and organometallic transformations, have been employed to achieve high yields and purity. The optimization of these synthetic routes is crucial for large-scale production and industrial applications.

The safety profile of Methyl 5-chloromethyl-2-cyano-4-mercaptobenzoate is another important consideration. While the compound is not classified as hazardous or restricted under current regulations, proper handling procedures must be followed to ensure worker safety. Storage conditions, such as temperature control and inert atmosphere requirements, are essential to maintain its stability and prevent degradation.

The future prospects for Methyl 5-chloromethyl-2-cyano-4-mercaptobenzoate are promising. Ongoing research aims to expand its utility in drug discovery and material science by exploring new synthetic pathways and functional derivatives. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of innovative applications based on this versatile compound.

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